3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide, also known as FPPP, is a chemical compound that belongs to the amphetamine family. It is a synthetic substance that has been used in scientific research to study its mechanism of action and its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide is not fully understood, but it is believed to work by increasing the release of dopamine and norepinephrine in the brain. 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide binds to the dopamine and norepinephrine transporters, preventing the reuptake of these neurotransmitters and leading to an increase in their extracellular concentration. This increase in neurotransmitter levels results in a stimulant effect on the central nervous system.
Biochemical and Physiological Effects:
3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase locomotor activity in rodents, as well as increase heart rate and blood pressure. 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to a feeling of euphoria and increased alertness.
Advantages and Limitations for Lab Experiments
3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide has several advantages as a research tool. It is relatively easy to synthesize and has a long shelf life. 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide is also highly selective for dopamine and norepinephrine transporters, making it a useful tool for studying the role of these receptors in the brain. However, 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide is also highly potent and can be toxic at high doses, making it difficult to work with in laboratory settings.
Future Directions
There are several potential future directions for research on 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide. One area of interest is the development of new drugs based on the structure of 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide that have improved therapeutic potential and reduced toxicity. Another area of interest is the use of 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide as a tool to study the role of dopamine and norepinephrine receptors in the brain, particularly in the context of neurological disorders such as ADHD and narcolepsy. Additionally, further research is needed to fully understand the mechanism of action of 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide and its potential therapeutic applications.
Synthesis Methods
3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide can be synthesized through a multi-step process that involves the reaction of 2-fluoroacetophenone with 4-(4-pyridinylmethyl)benzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with propanoic acid anhydride to produce 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide.
Scientific Research Applications
3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide has been used in scientific research to study its potential therapeutic applications in various fields such as neuroscience, pharmacology, and toxicology. It has been shown to have a stimulant effect on the central nervous system, which makes it a potential candidate for the treatment of neurological disorders such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. 3-(2-fluorophenyl)-N-[4-(4-pyridinylmethyl)phenyl]propanamide has also been studied for its potential use as a chemical tool in neuroscience research to study the role of dopamine and serotonin receptors in the brain.
properties
IUPAC Name |
3-(2-fluorophenyl)-N-[4-(pyridin-4-ylmethyl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN2O/c22-20-4-2-1-3-18(20)7-10-21(25)24-19-8-5-16(6-9-19)15-17-11-13-23-14-12-17/h1-6,8-9,11-14H,7,10,15H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBSHGZKAFDCLJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCC(=O)NC2=CC=C(C=C2)CC3=CC=NC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Fluorophenyl)-N-(4-(pyridin-4-ylmethyl)phenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.